N-cyclopropyl-3-methoxyquinoline-4-carboxamide

• IUPAC Name: N-cyclopropyl-3-methoxyquinoline-4-carboxamide
• InChI: InChI=1S/C14H14N2O2/c1-18-12-8-15-11-5-3-2-4-10(11)13(12)14(17)16-9-6-7-9/h2-5,8-9H,6-7H2,1H3,(H,16,17)
• InChI Key: IFLONIGLACWDKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2N=C1)C(=O)NC3CC3
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol

Description

N-cyclopropyl-3-methoxyquinoline-4-carboxamide, also known as CP-690,550, is a chemical compound used in scientific research for its immunosuppressive properties. It was first synthesized in 2003 by Pfizer, and since then has been extensively studied for its potential therapeutic applications.

Mechanism of Action

N-cyclopropyl-3-methoxyquinoline-4-carboxamide specifically targets JAK3, one of four JAKs involved in immune signaling. By inhibiting JAK3, N-cyclopropyl-3-methoxyquinoline-4-carboxamide blocks the signaling pathways that lead to the activation of T cells and other immune cells. This results in a reduction in inflammation and the suppression of the immune response.
Biochemical and Physiological Effects:
N-cyclopropyl-3-methoxyquinoline-4-carboxamide has been shown to have a number of biochemical and physiological effects. In addition to its immunosuppressive properties, it has been found to reduce the production of cytokines such as interleukin-2 and interferon-gamma, which are involved in immune signaling. It also has an inhibitory effect on the proliferation of T cells and B cells, which are key players in the immune response.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopropyl-3-methoxyquinoline-4-carboxamide is its specificity for JAK3, which makes it a useful tool for studying the role of this kinase in immune signaling. However, its immunosuppressive properties can also be a limitation, as it can interfere with the normal immune response in experimental models.

Future Directions

There are a number of potential directions for future research on N-cyclopropyl-3-methoxyquinoline-4-carboxamide. One area of interest is its potential use in the treatment of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. Another area of interest is its potential use in the prevention of transplant rejection, as it has been shown to be effective in animal models. Additionally, further research is needed to fully understand the mechanisms underlying its immunosuppressive properties and to identify any potential side effects or limitations.

Synthesis Methods

N-cyclopropyl-3-methoxyquinoline-4-carboxamide is synthesized through a multi-step process starting with the reaction of 3-methoxyaniline with ethyl 2-oxocyclohexanecarboxylate to form the intermediate compound 3-methoxy-N-cyclohexylquinoline-4-carboxamide. This intermediate is then cyclized in the presence of phosphorus oxychloride to form N-cyclopropyl-3-methoxyquinoline-4-carboxamide.

Scientific Research Applications

N-cyclopropyl-3-methoxyquinoline-4-carboxamide has been studied extensively for its immunosuppressive properties and its potential use in the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and multiple sclerosis. It works by inhibiting the activity of Janus kinases (JAKs), which play a key role in the signaling pathways that regulate immune responses.